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Compound of Interest

Compound Name:
2-[(4-Aminophenyl)sulfonyl]ethyl

hydrogen sulfate

CAS No.: 2494-89-5

Cat. No.: B151922

Get Quote

Introduction

Vinyl sulfone (VS) reactive dyes are a prominent class of dyes used extensively in the textile

industry for dyeing cellulosic fibers such as cotton and rayon.[1][2] Their popularity stems from

their ability to form strong, covalent bonds with the hydroxyl groups of cellulose fibers under

alkaline conditions, resulting in excellent wash fastness and vibrant shades.[3][4][5] The

reactive group is the vinyl sulfone moiety (-SO₂CH=CH₂). However, due to its high reactivity

and instability in water, the dye is typically manufactured and sold in a more stable precursor

form, most commonly as a β-sulfatoethylsulfone (-SO₂CH₂CH₂OSO₃H).[4][6][7] This precursor

is readily converted to the active vinyl sulfone group by the dyer under alkaline conditions (e.g.,

using soda ash) during the application process.[4][6]

Chemical Principle

The overall process involves two main stages: the synthesis of the dye molecule and its

application to the fiber.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b151922#bc-rfq
https://asianpubs.org/index.php/ajchem/article/download/25_8_95/7079
https://www.slideshare.net/slideshow/reactive-dye-full-pdf/249959950
http://dyeingworld1.blogspot.com/2009/12/reactive-vinyl-sulfone-dyes.html?m=1
https://asianpubs.org/index.php/ajchem/article/download/25_10_91/7435
https://dyesandpigments.com/vinyl-sulfone-dyes-a-cost-effective-solution-for-dyeing-cotton-fabrics/
https://asianpubs.org/index.php/ajchem/article/download/25_10_91/7435
https://en.wikipedia.org/wiki/Vinyl_sulfone_dyes
https://www.scribd.com/document/245991317/Vinyl-Sulfone-Fiber-Reactive-Dyes
https://asianpubs.org/index.php/ajchem/article/download/25_10_91/7435
https://en.wikipedia.org/wiki/Vinyl_sulfone_dyes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dye Synthesis: The synthesis links a chromophore (the color-providing part of the molecule,

often an azo group) to the vinyl sulfone reactive group (in its stable precursor form). A

common synthetic route involves:

Diazotization: An aromatic amine containing the β-sulfatoethylsulfone group (e.g., para-

base vinyl sulfone ester) is treated with nitrous acid to form a highly reactive diazonium

salt.[1][6]

Azo Coupling: The diazonium salt is then reacted with a coupling component, such as a

naphthol derivative (e.g., H-acid), to form the final azo dye.[1][8]

Dye Application and Fixation: During the dyeing process, an alkali (like sodium carbonate) is

added. This initiates an elimination reaction, converting the stable β-sulfatoethylsulfone

group into the highly reactive vinyl sulfone group.[4] This active form then undergoes a

Michael-type nucleophilic addition reaction with the deprotonated hydroxyl groups of the

cellulose fiber, forming a stable ether linkage.[4] A competing reaction is the hydrolysis of the

vinyl sulfone group with water, which leads to an unreactive dye that needs to be washed

out.[6]

Experimental Protocols
The following protocols provide a detailed methodology for the synthesis of a representative

vinyl sulfone azo reactive dye. The procedure is based on the diazotization of an aminophenyl

sulfone precursor followed by coupling with H-acid (1-amino-8-hydroxy-naphthalene-3,6-

disulfonic acid).[1]

Protocol 1: Diazotization of Vinyl Sulfone Para Ester

This protocol describes the formation of the diazonium salt from 2-amino-5-(2-sulfoxy) ethyl

sulfonyl) benzene sulfonic acid, a common vinyl sulfone precursor.

Materials:

2-amino-5-(2-sulfoxy) ethyl sulfonyl) benzene sulfonic acid (or similar aminophenyl-β-

sulfatoethyl sulfone)

Hydrochloric acid (HCl)
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Sodium nitrite (NaNO₂)

Ice

Distilled water

Sulfamic acid (optional, to destroy excess nitrous acid)

Procedure:

Create a suspension of the aminophenyl-β-sulfatoethyl sulfone precursor (0.15 mol) in ice-

chilled water (100 mL) in a beaker equipped with a stirrer and a thermometer.[9]

Stir the mixture for 30 minutes to ensure it is well-dispersated and cooled.

Slowly add concentrated hydrochloric acid (30 mL) to the suspension while maintaining the

temperature between 0-5 °C using an ice bath.[1]

Prepare a solution of sodium nitrite (e.g., 10.56 g in 40% solution) and add it dropwise to the

amine suspension over a period of 60 minutes.[9] It is critical to maintain the temperature

below 5 °C throughout the addition to prevent the decomposition of the diazonium salt.

Continue stirring the reaction mixture vigorously for 1 to 1.5 hours at 0-5 °C after the sodium

nitrite addition is complete to ensure the diazotization reaction goes to completion.[1]

A small amount of sulfamic acid can be added to neutralize any excess nitrous acid present

in the solution.[1]

The resulting solution contains the diazonium salt and is used immediately in the subsequent

coupling reaction.

Protocol 2: Azo Coupling Reaction

This protocol describes the reaction of the prepared diazonium salt with a coupling component

(H-acid) to form the final dye.

Materials:
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Diazonium salt solution (from Protocol 1)

H-acid (1-amino-8-hydroxy-naphthalene-3,6-disulfonic acid)

Sodium carbonate (Na₂CO₃) or other base to control pH

Ice

Distilled water

Procedure:

Prepare a solution of the coupling component, H-acid (e.g., 0.127 mol), in distilled water.[9]

Adjust the pH of the H-acid solution to approximately 7.0 by adding a solution of sodium

carbonate.[1]

Cool the H-acid solution to 0-5 °C in an ice bath.

Slowly add the cold diazonium salt solution (from Protocol 1) to the H-acid solution with

intensive stirring.[1]

Maintain the temperature of the reaction mixture between 10-15 °C and the pH at 7.0

throughout the addition, adding sodium carbonate solution as needed to neutralize the acid

formed during the reaction.[1]

After the addition is complete, continue stirring the mixture for several hours until the

coupling reaction is complete (this can be monitored by techniques like TLC).

The synthesized dye can be isolated from the solution by salting out with sodium chloride,

followed by filtration.

The collected dye paste is then dried in an oven at 80-90 °C.[1]

Data Presentation
Table 1: Summary of Synthesis Reaction Parameters
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Parameter Diazotization Azo Coupling Reference

Temperature 0 - 5 °C 10 - 15 °C [1]

pH Acidic (HCl) ~ 7.0 [1]

Reaction Time 1 - 1.5 hours 2+ hours [1][9]

Key Reagents
Amine Precursor, HCl,

NaNO₂

Diazonium Salt, H-

Acid, Na₂CO₃
[1][9]

Table 2: Typical Parameters for Dye Application (Exhaust Dyeing on Cotton)

Parameter Value/Range Purpose Reference

Temperature 40 - 60 °C
Promotes dye

diffusion and reaction
[3][7]

pH 10 - 12
Activates VS group

and cellulose
[1]

Alkali
Sodium Carbonate

(Soda Ash)
Raises pH for fixation [3]

Salt
Sodium Chloride or

Sodium Sulfate

Increases dye

substantivity/exhausti

on

[3]

Dyeing Time 60 - 90 minutes
Allows for dye uptake

and fixation
[3]

Visualizations
Diagram 1: Experimental Workflow for Vinyl Sulfone Dye Synthesis
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Caption: Workflow for the synthesis of a vinyl sulfone reactive dye.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b151922/docs?utm_src=pdf-body-img#application-notes-production-and-use-of-vinyl-sulfone-reactive-dyes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 2: Dye Fixation to Cellulose Fiber
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Caption: Chemical pathway for the activation and fixation of a VS dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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